inhibitors

  • 5'-Fluoroindirubinoxime
    • Cat. No.:
    • B1662627
    • CAS No.:
    • Molecular Formula:
    • C16H10FN3O2
    • Molecular Weight:
    • 295.27 g/mol
    Description
    PD 082106 is an inhibitor of FMS-related tyrosine kinase 3 (FLT3;  IC50 = 0.015 µM, respectively) and a derivative of indirubin. It is selective for FLT3 over Met, Ron, EGFR, and the insulin receptor (IC50s...
  • Menadione sodium bisulfite
    • Cat. No.:
    • B1662847
    • CAS No.:
    • 130-37-0
    • Molecular Formula:
    • C11H10NaO5S
    • Molecular Weight:
    • 277.25 g/mol
    Description
    Menadione sodium sulfonate is an organic sodium salt that is the monosodium salt of menadione sulfonate. A synthetic naphthoquinone without the isoprenoid side chain and biological activity, but can be converted...
  • [2-[(1,1-dioxothiolan-3-yl)-methylamino]-2-oxoethyl] (E...
    • Cat. No.:
    • B1662440
    • CAS No.:
    • 1303092-92-3
    • Molecular Formula:
    • C16H18N2O7S
    • Molecular Weight:
    • 382.4 g/mol
    Description
    High Quality Biochemicals for Research Uses
  • Maropitant
    • Cat. No.:
    • B1663616
    • CAS No.:
    • 147116-67-4
    • Molecular Formula:
    • C32H40N2O
    • Molecular Weight:
    • 468.7 g/mol
    Description
    Maropitant, used as maropitant citrate, is a neurokinin receptor antagonist, which was developed by Zoetis specifically for the treatment of motion sickness and vomiting in dogs. It was approved by the FDA in 20...
  • Pirlindole mesylate
    • Cat. No.:
    • B1662255
    • CAS No.:
    • 207572-66-5
    • Molecular Formula:
    • C16H22N2O3S
    • Molecular Weight:
    • 322.4 g/mol
    Description
    A highly selective reversible inhibitor of monoamine oxidase type A.
  • N-[[3-[(Benzoyl)amino]phenyl]aminomethyl]-3,4,5-trimeth...
    • Cat. No.:
    • B1662636
    • CAS No.:
    • 330829-30-6
    • Molecular Formula:
    • C24H23N3O5S
    • Molecular Weight:
    • 465.5 g/mol
    Description
    MRT10 is an antagonist of the Smoothened (Smo) receptor with an IC50 value of 0.64 μM in a luciferase reporter assay. It also inhibits bodipy-cyclopamine binding to the murine Smo receptor (IC50 = 0.5 μM) when e...
  • Nisoxetine hydrochloride
    • Cat. No.:
    • B1662573
    • CAS No.:
    • 57754-86-6
    • Molecular Formula:
    • C17H22ClNO2
    • Molecular Weight:
    • 307.8 g/mol
    Description
    Potent and selective norepinephrine reuptake (NET) inhibitor (Ki values are 0.46, 158 and 505 nM for NET, SERT and DAT, respectively).
    Nisoxetine is a norepinephrine transporter (NET) inhibitor (Ki = 5.1 nM)....
  • 3-[[2-[[2-(3,4-Dimethoxyphenyl)ethyl]amino]-2-oxoethyl]...
    • Cat. No.:
    • B1663199
    • CAS No.:
    • 76001-09-7
    • Molecular Formula:
    • C₁₉H₂₃N₃O₄
    • Molecular Weight:
    • 357.4 g/mol
    Description
    3-[[2-[[2-(3,4-Dimethoxyphenyl)ethyl]amino]-2-oxoethyl]amino]benzamide is a 2-(3,4-dimethoxyphenyl)ethylamine derivative for oral administration at an exploratory stage of new drug development. ...
  • Dazoxiben
    • Cat. No.:
    • B1663000
    • CAS No.:
    • 78218-09-4
    • Molecular Formula:
    • C12H12N2O3
    • Molecular Weight:
    • 232.23 g/mol
    Description
    Dazoxiben is an antithrombotic agent is a drug that reduces the formation of blood clots.
  • (E)-[6]-Dehydroparadol
    • Cat. No.:
    • B1663509
    • CAS No.:
    • 878006-06-5
    • Molecular Formula:
    • C₁₇H₂₄O₃
    • Molecular Weight:
    • 276.4 g/mol
    Description
    (1E)-1-(4-Hydroxy-3-methoxyphenyl)dec-1-en-3-one, also known as dehydroparadol, belongs to the class of organic compounds known as hydroxycinnamic acids and derivatives. Hydroxycinnamic acids and derivatives are...